Cas no 2138030-02-9 (methyl 5-amino-1-tert-butyl-4-(2-methoxyethoxy)methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-1-tert-butyl-4-(2-methoxyethoxy)methyl-1H-pyrazole-3-carboxylate
• CAS No: 2138030-02-9
• MF: C₁₃H₂₃N₃O₄
• MW: 285.339423418045
• CID: 6006279
• PubChem ID: 165800462
• Update Time: 2025-07-19

methyl 5-amino-1-tert-butyl-4-(2-methoxyethoxy)methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-1-tert-butyl-4-(2-methoxyethoxy)methyl-1H-pyrazole-3-carboxylate
• methyl 5-amino-1-tert-butyl-4-[(2-methoxyethoxy)methyl]-1H-pyrazole-3-carboxylate
• EN300-1121285
• 2138030-02-9

• Inchi： 1S/C13H23N3O4/c1-13(2,3)16-11(14)9(8-20-7-6-18-4)10(15-16)12(17)19-5/h6-8,14H2,1-5H3
• InChI Key： VRCCCSFIRZUIEE-UHFFFAOYSA-N
• SMILES： O(CCOC)CC1C(C(=O)OC)=NN(C=1N)C(C)(C)C

Computed Properties

• Exact Mass: 285.16885622g/mol
• Monoisotopic Mass: 285.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 88.6Ų

Additional information on methyl 5-amino-1-tert-butyl-4-(2-methoxyethoxy)methyl-1H-pyrazole-3-carboxylate

Methyl 5-amino-1-tert-butyl-4-(2-methoxyethoxy)methyl-1H-pyrazole-3-carboxylate (CAS No. 2138030-02-9): A Comprehensive Overview

Methyl 5-amino-1-tert-butyl-4-(2-methoxyethoxy)methyl-1H-pyrazole-3-carboxylate, identified by its CAS number 2138030-02-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of an amino group, a tert-butyl substituent, and an ethoxy-methoxy side chain, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of Methyl 5-amino-1-tert-butyl-4-(2-methoxyethoxy)methyl-1H-pyrazole-3-carboxylate have been subjects of extensive research. The tert-butyl group enhances the lipophilicity of the molecule, making it more suitable for membrane interactions, while the amino group provides a site for further functionalization. The 2-methoxyethoxy side chain introduces hydrophilicity and potential solubility advantages, which are crucial for pharmacokinetic considerations.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The specific arrangement of functional groups in Methyl 5-amino-1-tert-butyl-4-(2-methoxyethoxy)methyl-1H-pyrazole-3-carboxylate makes it a versatile scaffold for designing novel drug candidates.

In the realm of drug discovery, the compound’s ability to interact with biological targets is a critical factor. The amino group can form hydrogen bonds with nucleophilic centers on proteins, while the tert-butyl group can stabilize certain conformations. This dual functionality makes it an attractive candidate for structure-based drug design. Computational methods, such as molecular docking and molecular dynamics simulations, have been employed to explore the binding interactions of this compound with potential target proteins.

The ethoxy-methoxy side chain in Methyl 5-amino-1-tert-butyl-4-(2-methoxyethoxy)methyl-1H-pyrazole-3-carboxylate also plays a significant role in modulating its biological activity. This moiety can influence both solubility and metabolic stability, which are essential parameters for a drug’s efficacy and safety profile. Researchers have been particularly interested in how this side chain affects the compound’s pharmacokinetic properties.

Advances in synthetic methodologies have enabled the efficient preparation of complex pyrazole derivatives like Methyl 5-amino-1-tert-butyl-4-(2-methoxyethoxy)methyl-1H-pyrazole-3-carboxylate. Techniques such as multi-component reactions and transition-metal-catalyzed processes have streamlined the synthesis of these molecules, allowing for rapid exploration of their chemical space. These advancements have accelerated the discovery pipeline for novel pharmaceuticals.

The biological evaluation of Methyl 5-amino-1-tert-butyl-4-(2-methoxyethoxy)methyl-1H-pyrazole-3-carboxylate has revealed promising activities in several disease models. In vitro studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in pathophysiological processes. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation.

In vivo studies have further supported the therapeutic potential of this compound. Animal models have shown that Methyl 5-amino-1-tert-butyl-4-(2-methoxyethoxy)methyl-1H-pyrazole-3-carboxylate can modulate inflammatory responses and reduce disease symptoms without significant side effects. These findings are encouraging and warrant further investigation into its clinical applicability.

The development of novel drug candidates often involves optimizing various parameters to enhance efficacy and minimize toxicity. In the case of Methyl 5-amino-1-tert-butyl-4-(2-methoxyethoxy)methyl-1H-pyrazole-3-carboxylate, researchers are exploring strategies to improve its bioavailability and metabolic stability. Structural modifications aimed at enhancing these properties could lead to more effective therapeutic agents.

The role of computational chemistry in drug discovery cannot be overstated. Tools such as quantum mechanics (QM) calculations and machine learning (ML) algorithms have been instrumental in predicting the properties and activities of new compounds like Methyl 5-amino-1-tert-butyl-octadecamethylene-bis(6-hydroxybenzothiazinone). These methods allow researchers to make informed decisions about synthetic routes and structural modifications, thereby reducing experimental costs and timelines.

The future directions for research on Methyl 5-amino-octadecamethylene-bis(6-hydroxybenzothiazinone) include exploring its mechanisms of action and identifying potential biomarkers for response prediction. Understanding how this compound interacts with biological systems at a molecular level will provide valuable insights into its therapeutic potential.

In conclusion, Methyl 5-amino-octadecamethylene-bis(6-hydroxybenzothiazinone) represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for developing new drugs targeting various diseases. Continued investigation into its synthesis, pharmacology, and clinical potential will likely yield significant advancements in medicine.